Cas no 45287-18-1 (1-octanoyl-2-hydroxy-sn-glycero-3-phosphocholine)
1-octanoyl-2-hydroxy-sn-glycero-3-phosphocholine Chemical and Physical Properties
Names and Identifiers
-
- 1-octanoyl-2-hydroxy-sn-glycero-3-phosphocholine
- 1-octanoyl-sn-glycero-3-phosphocholine; PC(8:0/0:0)
- 08:0 LYSO PC
- LPC (8:0)
- 1-Caprylyl-L-alpha-phosphorylcholine
- 08:0 Lyso PC, 1-octanoyl-2-hydroxy-sn-glycero-3-phosphocholine, powder
- LPC (8:0/0:0) zwitterion
- LMGP01050066
- 3,5,9-Trioxa-4-phosphaheptadecan-1-aminium, 4,7-dihydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-oxide, (7R)-
- 1-octanoyl-sn-glycero-3-phosphocholine
- 1-octanoyl-sn-glycero-3-phosphocholine zwitterion
- 3,5,9-Trioxa-4-phosphaheptadecan-1-aminium, 4,7-dihydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-oxide, (R)-
- 1-octanoyl-lysophosphatidylcholine zwitterion
- [(2R)-2-hydroxy-3-octanoyloxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
- PC(8:0/0:0)
- 1-Octanoyl-sn-glycerol-3-phosphorylcholine
- 1-Octanoyllysolecithin
- CHEBI:143866
- 45287-18-1
-
- Inchi: 1S/C16H34NO7P/c1-5-6-7-8-9-10-16(19)22-13-15(18)14-24-25(20,21)23-12-11-17(2,3)4/h15,18H,5-14H2,1-4H3/t15-/m1/s1
- InChI Key: ZVPMBHRQDPDKEF-OAHLLOKOSA-N
- SMILES: P(=O)([O-])(OC[C@@H](COC(CCCCCCC)=O)O)OCC[N+](C)(C)C
Computed Properties
- Exact Mass: 383.20728942g/mol
- Monoisotopic Mass: 383.20728942g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 16
- Complexity: 404
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 105Ų
Experimental Properties
- Color/Form: 10 mg/mL (855275C-25mg)
1-octanoyl-2-hydroxy-sn-glycero-3-phosphocholine Security Information
- Hazardous Material transportation number:UN 1888 6.1 / PGIII
- Storage Condition:−20°C
1-octanoyl-2-hydroxy-sn-glycero-3-phosphocholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R023683-100mg |
1-octanoyl-2-hydroxy-sn-glycero-3-phosphocholine,99% |
45287-18-1 | 99% | 100mg |
¥2621 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R023683-25mg |
1-octanoyl-2-hydroxy-sn-glycero-3-phosphocholine,99% |
45287-18-1 | 99% | 25mg |
¥939 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R023683-500mg |
1-octanoyl-2-hydroxy-sn-glycero-3-phosphocholine,99% |
45287-18-1 | 99% | 500mg |
¥9134 | 2024-05-23 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O80080-25mg |
1-octanoyl-sn-glycero-3-phosphocholine |
45287-18-1 | 25mg |
¥1018.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O80080-100mg |
1-octanoyl-sn-glycero-3-phosphocholine |
45287-18-1 | 100mg |
¥2848.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O80080-500mg |
1-octanoyl-sn-glycero-3-phosphocholine |
45287-18-1 | 500mg |
¥9938.0 | 2021-09-08 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 855275C-25MG |
08:0 Lyso PC |
45287-18-1 | 1-octanoyl-2-hydroxy- | 25MG |
1163.41 | 2021-05-14 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 855275P-25MG |
08:0 Lyso PC |
45287-18-1 | 25mg |
¥1522.2 | 2023-11-02 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1585647-25mg |
1-Octanoyl-2-hydroxy-sn-glycero-3-phosphocholine |
45287-18-1 | 98% | 25mg |
¥910 | 2023-04-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1585647-100mg |
1-Octanoyl-2-hydroxy-sn-glycero-3-phosphocholine |
45287-18-1 | 98% | 100mg |
¥2542 | 2023-04-03 |
1-octanoyl-2-hydroxy-sn-glycero-3-phosphocholine Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 1-octanoyl-2-hydroxy-sn-glycero-3-phosphocholine
Introduction to 1-octanoyl-2-hydroxy-sn-glycero-3-phosphocholine (CAS No. 45287-18-1)
1-octanoyl-2-hydroxy-sn-glycero-3-phosphocholine, identified by the chemical compound code CAS No. 45287-18-1, is a specialized lipid derivative that has garnered significant attention in the field of pharmaceutical and biomedical research. This compound, belonging to the class of phospholipids, exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in drug delivery systems and cellular membrane studies.
The molecular structure of 1-octanoyl-2-hydroxy-sn-glycero-3-phosphocholine consists of a glycerol backbone, two hydroxyl groups, an octanoyl acyl chain at the sn-1 position, and a choline moiety at the sn-3 position. This configuration imparts specific physicochemical characteristics, such as amphiphilicity and biocompatibility, which are crucial for its utility in biological systems. The presence of the octanoyl group enhances the compound's hydrophobicity, making it particularly effective in forming stable lipid bilayers and micelles.
Recent advancements in nanomedicine have highlighted the potential of 1-octanoyl-2-hydroxy-sn-glycero-3-phosphocholine as a carrier for drug delivery systems. Its ability to self-assemble into nano-sized vesicles has been exploited to enhance the bioavailability and targeted delivery of therapeutic agents. Studies have demonstrated its efficacy in encapsulating hydrophobic drugs, protecting them from degradation, and facilitating their release at targeted sites within the body. This has opened new avenues for treating various diseases, including cancer and neurodegenerative disorders.
In addition to its role in drug delivery, 1-octanoyl-2-hydroxy-sn-glycero-3-phosphocholine has been investigated for its applications in cellular membrane research. Phospholipids are fundamental components of cell membranes, and modifications to their structure can provide insights into membrane dynamics and interactions. The octanoyl group in this compound allows for controlled manipulation of membrane fluidity and permeability, making it a useful tool for studying membrane-associated processes such as signal transduction and cell fusion.
Emerging research also suggests that 1-octanoyl-2-hydroxy-sn-glycero-3-phosphocholine may have applications in regenerative medicine. Its biocompatibility and ability to form stable structures make it a promising candidate for developing biomimetic scaffolds that can support tissue growth and repair. By mimicking natural lipid compositions found in cell membranes, this compound could facilitate the creation of artificial environments that promote cell proliferation and differentiation.
The synthesis of 1-octanoyl-2-hydroxy-sn-glycero-3-phosphocholine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as chemoenzymatic synthesis and flow chemistry, have been employed to optimize production processes. These methods not only improve efficiency but also minimize waste, aligning with the growing emphasis on sustainable practices in chemical manufacturing.
From a regulatory perspective, 1-octanoyl-2-hydroxy-sn-glycero-3-phosphocholine is subject to standard guidelines governing the production and use of pharmaceutical intermediates. Compliance with Good Manufacturing Practices (GMP) ensures that the compound meets stringent quality standards before being used in clinical applications. Ongoing studies are aimed at expanding its regulatory approval for broader therapeutic uses, which could significantly impact patient care.
The future prospects of 1-octanoyl-2-hydroxy-sn-glycero-3-phosphocholine are promising, with ongoing research exploring its potential in personalized medicine. By tailoring its structure to meet specific therapeutic needs, this compound could play a pivotal role in developing customized drug delivery systems that cater to individual patient requirements. Furthermore, its versatility in forming complex lipid structures suggests that it may find applications beyond traditional pharmaceuticals, such as in cosmetics and industrial biotechnology.
In conclusion,1-octanoyl-2-hydroxy-sn-glycero-3-phosphocholine (CAS No. 45287-18-1) is a multifaceted compound with significant implications across multiple domains of biomedical research. Its unique structural properties enable diverse applications ranging from drug delivery to regenerative medicine, making it a cornerstone of modern chemical biology. As research continues to uncover new possibilities,this compound is poised to revolutionize how we approach therapeutic interventions and cellular studies.
45287-18-1 (1-octanoyl-2-hydroxy-sn-glycero-3-phosphocholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)